Cas no 138619-81-5 (3-Methyl-2-sulfanylbutanoic Acid)

• Product Name: 3-Methyl-2-sulfanylbutanoic Acid
• CAS No: 138619-81-5
• Molecular Formula: C₅H₁₀O₂S
• Molecular Weight: 134.197
• CID: 2773286
• PubChem ID: 13662425

3-Methyl-2-sulfanylbutanoic Acid Properties

Names and Identifiers

• 3-Methyl-2-sulfanylbutanoic Acid
• isopropylthioglycolic acid
• AKOS010616762
• NFA61981
• 138619-81-5
• EN300-111426
• DTXSID60546090
• 3-methyl-2-sulfanylbutanoicacid
• CS-0222512
• DTXCID10496874
• Z808230896
• Butanoic acid, 2-mercapto-3-methyl-
• SCHEMBL589941

• InChIKey： MTMDLUFMACHNQR-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H10O2S/c1-3(2)4(8)5(6)7/h3-4,8H,1-2H3,(H,6,7)

Computed Properties

• Exact Mass: 134.04015073Da
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 134.04015073Da
• Heavy Atom Count: 8
• Complexity: 90.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids